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Compound of Interest

Compound Name: MK-447

cat. No.: B1215111

Application Notes and Protocols for MK-447

For Researchers, Scientists, and Drug Development Professionals

Introduction

MK-447, identified chemically as 2-(aminomethyl)-4-(1,1-dimethylethyl)-6-iodophenol, is a
phenolic compound recognized for its activity as a free radical scavenger and a nonsteroidal
anti-inflammatory agent.[1] Its mechanism of action involves the enhancement of prostaglandin
synthesis, specifically promoting the formation of the endoperoxide PGH2.[2][3] These
characteristics make MK-447 a compound of interest for research in inflammation and related
signaling pathways.

These application notes provide detailed protocols for the preparation of MK-447 stock
solutions for laboratory use, alongside a summary of its known biological activities and relevant
signaling pathways.

Data Presentation
Physicochemical Properties of MK-447
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Property Value Reference
) 2-(aminomethyl)-4-(1,1-

Chemical Name _ _ N/A

dimethylethyl)-6-iodophenol
] 2-aminomethyl-4-tert-butyl-6-

Alternative Name ) [1]
iodophenol

Molecular Formula C11H16INO [1]

Molecular Weight 305.16 g/mol [1]

Appearance Solid (form may vary) N/A

Melting Point 146-146.5 °C ChemicalBook

Solubility and Storage Recommendations

Quantitative solubility data for MK-447 in common laboratory solvents is not readily available.

Phenolic compounds, in general, exhibit good solubility in organic solvents. For initial

experiments, a small-scale solubility test is recommended.

Storage of Stock Solution

Solvent General Recommendation .
(General Guidance)[4]
Recommended as a primary
) -80°C for up to 6 months;
DMSO solvent for phenolic
-20°C for up to 1 month.
compounds.
] ] -80°C for up to 6 months;
Ethanol Potentially a suitable solvent.
-20°C for up to 1 month.
] ] -80°C for up to 6 months;
DMF Potentially a suitable solvent.

-20°C for up to 1 month.

Note: The stability of MK-447 in solution has not been definitively reported. It is recommended

to prepare fresh solutions for critical experiments and to store stock solutions in small aliquots

to avoid repeated freeze-thaw cycles.
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Experimental Protocols

Protocol for Preparation of a 10 mM MK-447 Stock
Solution in DMSO

Materials:

MK-447 powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated analytical balance

Pipettes
Procedure:

o Pre-weighing Preparation: Before opening, centrifuge the vial of MK-447 powder to ensure
any material adhering to the cap or sides is collected at the bottom.

o Weighing: Carefully weigh out 1 mg of MK-447 powder on a calibrated analytical balance
and transfer it to a sterile microcentrifuge tube.

e Solvent Addition: Calculate the volume of DMSO required to achieve a 10 mM concentration.
o Volume (pL) = (Mass (mg) / Molecular Weight ( g/mol )) * 1000
o Volume (pL) = (12 mg/305.16 g/mol ) * 1000 = 3.277 pL

o For practical pipetting, it is advisable to prepare a larger volume. For example, to prepare
100 pL of a 10 mM solution, weigh out 0.305 mg of MK-447 and add 100 pyL of DMSO. To
prepare 1 mL, weigh out 3.05 mg and add 1 mL of DMSO.
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o Dissolution: Add the calculated volume of DMSO to the microcentrifuge tube containing the
MK-447 powder.

o Mixing: Tightly cap the tube and vortex thoroughly until the powder is completely dissolved.
Gentle warming in a water bath (not exceeding 37°C) may assist in dissolution if necessary.
Visually inspect the solution to ensure there are no undissolved particulates.

o Storage: Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge
tubes to minimize freeze-thaw cycles. Store the aliquots at -20°C or -80°C, protected from
light.

Mandatory Visualization
Signaling Pathway of MK-447 in Prostaglandin
Synthesis
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Mechanism of MK-447 in Prostaglandin Synthesis
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Caption: MK-447 enhances prostaglandin synthesis.

Experimental Workflow for MK-447 Stock Solution
Preparation
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Workflow for MK-447 Stock Solution Preparation
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Caption: MK-447 stock solution preparation workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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